(R)-3-Amino-3-(3-methoxyphenyl)propanoic acid

• IUPAC Name: (3R)-3-amino-3-(3-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO3/c1-14-8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key: FGMPGCPZEOXEES-SECBINFHSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CC(=O)O)N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H](CC(=O)O)N
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-(4-Hydroxy-3-methoxyphenyl) propionic acid (HMPA) is a metabolite produced by the gut microbiota through the conversion of 4-hydroxy-3-methoxycinnamic acid (HMCA).

Molecular Structure Analysis

The molecular structure of 3-(3-Methoxyphenyl)propionic acid, a similar compound, is available on PubChem. The molecular formula is C10H12O3. The InChI and SMILES strings, which are standard ways to represent the compound’s structure, are also provided.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(3-Methoxyphenyl)propionic acid, a similar compound, are available on PubChem. The molecular weight is 180.20 g/mol.

Scientific Research Applications

Organic Chemistry and Synthesis

• Synthesis and Ring Closure Reactions : (R)-3-Amino-3-(3-methoxyphenyl)propanoic acid has been studied in the context of synthesis and ring closure reactions. For instance, one study detailed the acid-catalyzed ring closure of 2-(4-Methoxyphenyl)-3-(3-methoxyphenyl)propionic acid to produce 2-phenyl-1-indanone, indicating its potential for creating complex organic structures (Brown, Denman, & O'donnell, 1971).

• Biocatalytic Synthesis of β-Substituted-γ-Amino Acids : This compound has been used in biocatalytic processes. One study utilized commercial lipases for synthesizing precursors of β-substituted-γ-amino acids, demonstrating its versatility in the creation of optically active compounds (Mukherjee & Martínez, 2011).

Biochemical Applications

• Enantioselective Synthesis : Research has also been conducted on the enantioselective synthesis of neuroexcitant analogues using derivatives of this compound. This highlights its importance in the development of compounds with neurological applications (Pajouhesh et al., 2000).

Material Science

• Crystal Structure Analysis : The crystal structure of related compounds has been investigated, providing insights into the molecular interactions and stability, which is crucial for the development of new materials (Venkatesan et al., 2016).

• Enantiomeric Separation Techniques : Studies have developed methods for the enantiomeric separation of similar compounds, which is essential for producing pure enantiomers for research and pharmaceutical applications (Madhavan et al., 2007).

• Optical Resolution and Drug Intermediate Synthesis : This compound has been used in optical resolution processes and as a key intermediate in the synthesis of new drugs (Sakai et al., 1993).

• Electrochemical Hydrogenation : It's involved in the electrochemical hydrogenation of methoxyphenylpropenoic acids, showing its potential in chemical transformations and synthesis (Korotaeva et al., 2011).

Future Directions

The future directions for the study of “®-3-Amino-3-(3-methoxyphenyl)propanoic acid” and similar compounds could involve further elucidation of their bioaccessibility and bioavailability profiles. Additionally, their potential roles in metabolic disorders could be explored, providing insights into the development of functional foods and preventive pharmaceuticals.